4-[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]morpholine

• IUPAC Name: 2-(6,7-dimethyl-1-benzofuran-3-yl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C16H19NO3/c1-11-3-4-14-13(10-20-16(14)12(11)2)9-15(18)17-5-7-19-8-6-17/h3-4,10H,5-9H2,1-2H3
• InChI Key: DUCWPFCNBFBOSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=CO2)CC(=O)N3CCOCC3)C
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

“4-[(6,7-dimethyl-1-benzofuran-3-yl)acetyl]morpholine” is a compound that contains a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds can be synthesized using several methods. One method involves a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another method involves constructing a benzofuran ring using proton quantum tunneling, which has fewer side reactions and high yield.

Chemical Reactions Analysis

The chemical reactions involving benzofuran compounds are diverse. For example, the 4-position of the benzofuran may be substituted or unsubstituted, and good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Activity

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Anti-Oxidative Activity

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Anti-Viral Activity

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Anti-Inflammatory Activity

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Anti-Acetylcholine Activity

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Bone Anabolic Agents

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Fluorescent Sensor for Analgesic

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Mechanism of Action

Target of Action

Benzofuran compounds, which this molecule is a derivative of, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . Therefore, it’s plausible that this compound may interact with similar targets.

Mode of Action

Benzofuran derivatives have been shown to interact with their targets leading to various biological responses

Biochemical Pathways

Benzofuran derivatives have been shown to affect various biochemical pathways, leading to their diverse pharmacological activities

Result of Action

Benzofuran derivatives have been shown to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects